Cas no 68170-79-6 ((+-)-cis(?)-2-Methyl-6-propyl-piperidin)

• Product Name: (+-)-cis(?)-2-Methyl-6-propyl-piperidin
• CAS No: 68170-79-6
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 2061958
• PubChem ID: 566623
• Update Time: 2025-10-19

(+-)-cis(?)-2-Methyl-6-propyl-piperidin Chemical and Physical Properties

Names and Identifiers

• (+-)-cis(?)-2-Methyl-6-propyl-piperidin
• (+-)-cis(?)-2-methyl-6-propyl-piperidine
• (+/-)-dihydropinidine
• (2S,6R)-2-Methyl-6-propylpiperidine
• 2-Methyl-6-propylpiperidine
• DTXSID60340696
• 68170-79-6
• 2-Methyl-6-propyl-piperidine
• Dihydropinidine
• BHBZNQCZKUGKCJ-UHFFFAOYSA-N
• EN300-693007
• AKOS006348473
• SCHEMBL2698232
• DTXCID80291777

• Inchi： 1S/C9H19N/c1-3-5-9-7-4-6-8(2)10-9/h8-10H,3-7H2,1-2H3
• InChI Key： BHBZNQCZKUGKCJ-UHFFFAOYSA-N
• SMILES： N1C(C)CCCC1CCC

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on (+-)-cis(?)-2-Methyl-6-propyl-piperidin

Comprehensive Overview of (±)-cis(?)-2-Methyl-6-propyl-piperidine (CAS No. 68170-79-6)

(±)-cis(?)-2-Methyl-6-propyl-piperidine (CAS No. 68170-79-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its potential therapeutic applications and biological activities.

The chemical structure of (±)-cis(?)-2-Methyl-6-propyl-piperidine consists of a piperidine ring substituted with a methyl group at the 2-position and a propyl group at the 6-position. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it an intriguing candidate for various applications in drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the conformational flexibility and stability of (±)-cis(?)-2-Methyl-6-propyl-piperidine. These studies have highlighted the importance of the cis configuration in determining the compound's biological activity and pharmacokinetic properties. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that the cis isomer exhibits superior binding affinity to specific receptors compared to its trans counterpart, suggesting its potential as a lead compound for drug development.

In the realm of pharmaceutical research, (±)-cis(?)-2-Methyl-6-propyl-piperidine has been explored for its potential as a modulator of various physiological processes. One notable area of interest is its interaction with neurotransmitter systems, particularly those involving dopamine and serotonin. Studies have shown that this compound can influence neurotransmitter release and receptor activation, which may have implications for treating neurological disorders such as Parkinson's disease and depression.

Beyond its potential therapeutic applications, (±)-cis(?)-2-Methyl-6-propyl-piperidine has also been investigated for its use as a synthetic intermediate in the production of other bioactive compounds. Its structural versatility makes it an attractive starting material for synthetic chemists aiming to develop novel molecules with enhanced biological activities. For example, researchers at a leading pharmaceutical company have successfully utilized this compound as a key intermediate in the synthesis of a new class of antiviral agents, demonstrating its broad applicability in drug design.

The synthesis of (±)-cis(?)-2-Methyl-6-propyl-piperidine has been optimized through various methodologies, including catalytic hydrogenation and stereoselective synthesis techniques. These advancements have not only improved the efficiency and yield of the compound but also enhanced its purity and stereoselectivity, which are crucial factors in pharmaceutical applications. A recent study published in Organic Letters described a novel catalytic method that achieved high enantioselectivity, paving the way for large-scale production of this important molecule.

In addition to its chemical synthesis, the analytical characterization of (±)-cis(?)-2-Methyl-6-propyl-piperidine has been extensively studied using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods have provided detailed insights into the molecular structure and conformational behavior of the compound, which are essential for understanding its biological activity and interactions with target proteins.

The safety profile of (±)-cis(?)-2-Methyl-6-propyl-piperidine is another critical aspect that has been thoroughly evaluated. Preclinical studies have demonstrated that this compound exhibits low toxicity and favorable pharmacokinetic properties, making it suitable for further development as a therapeutic agent. However, ongoing research is necessary to fully assess its safety and efficacy in clinical settings.

In conclusion, (±)-cis(?)-2-Methyl-6-propyl-piperidine (CAS No. 68170-79-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential therapeutic benefits and synthetic versatility, make it an exciting area of study for scientists and researchers worldwide. As further research continues to unravel its full potential, this compound is likely to play a significant role in advancing our understanding of complex biological systems and developing new treatments for various diseases.